tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate
Overview
Description
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate (N-Bromo-TBC) is a brominated organic compound that is widely used in the synthesis of organic compounds and in scientific research. It is a versatile compound that can be used in a variety of applications. N-Bromo-TBC is a relatively new compound and has been studied extensively in recent years. The purpose of
Scientific Research Applications
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate is widely used in scientific research due to its versatility. It can be used to synthesize a variety of compounds, including drugs, pesticides, and other organic compounds. It is also used as a catalyst in a variety of reactions. Additionally, it can be used as a reagent in the synthesis of pharmaceuticals, such as antibiotics and antifungals.
Mechanism of Action
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate acts as a nucleophile in organic reactions. It is able to form covalent bonds with electrophiles, such as carbonyl compounds, and is able to facilitate the formation of new bonds between molecules. This reaction is known as nucleophilic substitution.
Biochemical and Physiological Effects
tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate has been studied extensively in recent years and its effects on the human body are still largely unknown. However, it is known that tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate has the potential to interact with enzymes and other proteins in the body, which could lead to adverse effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate is a relatively new compound and is still being studied extensively. As such, there are both advantages and limitations to using it in laboratory experiments. One advantage is that tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate is relatively easy to synthesize and can be used in a variety of reactions. Additionally, it is relatively stable and has a low toxicity. However, one limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate is a relatively new compound and there is still much to be studied about its properties and potential applications. In the future, more research will be done to better understand its biochemical and physiological effects. Additionally, more research will be done to explore its potential applications in the synthesis of drugs, pesticides, and other organic compounds. Additionally, more research will be done to explore its potential as a catalyst in various reactions. Finally, more research will be done to explore its potential as a reagent in the synthesis of pharmaceuticals.
Synthesis Methods
Tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate is synthesized via a two-step process. The first step involves the reaction of tert-butyl bromide and 2-methoxy-2-methylpropylcarbamate in the presence of a base, such as potassium carbonate. This reaction produces tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate and an alcohol. The second step involves the removal of the alcohol, which is typically done by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate involves the reaction of tert-butyl N-(hydroxycarbamoyl)carbamate with 3-bromo-2-methoxy-2-methylpropyl bromide in the presence of a base.", "Starting Materials": [ "tert-butyl N-(hydroxycarbamoyl)carbamate", "3-bromo-2-methoxy-2-methylpropyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "To a solution of tert-butyl N-(hydroxycarbamoyl)carbamate in a suitable solvent (e.g. DMF), add a base (e.g. potassium carbonate) and stir at room temperature.", "Add 3-bromo-2-methoxy-2-methylpropyl bromide to the reaction mixture and stir at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate as a white solid." ] } | |
CAS RN |
1598354-60-9 |
Product Name |
tert-butyl N-(3-bromo-2-methoxy-2-methylpropyl)carbamate |
Molecular Formula |
C10H20BrNO3 |
Molecular Weight |
282.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3-phenylpropoxy)phenyl]ethan-1-amine](/img/structure/B6588165.png)
